Cas no 2122526-51-4 (3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile)

• Product Name: 3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile
• CAS No: 2122526-51-4
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 6463145
• PubChem ID: 165860330
• Update Time: 2024-01-15

3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile
• 2122526-51-4
• EN300-1942866
• 3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile

• Inchi： 1S/C9H7F3N2/c10-9(11,12)7-3-2-6-14-8(7)4-1-5-13/h2-3,6H,1,4H2
• InChI Key： MKKLYYISKZOUGZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CCC#N)(F)F

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives